N-(2-Oxo-2-((4-sulfamoylphenyl)amino)ethyl)-2-phenylacetamide

• IUPAC Name: N-[2-oxo-2-(4-sulfamoylanilino)ethyl]-2-phenylacetamide
• InChI: InChI=1S/C16H17N3O4S/c17-24(22,23)14-8-6-13(7-9-14)19-16(21)11-18-15(20)10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,18,20)(H,19,21)(H2,17,22,23)
• InChI Key: BENISJFFZHKEMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NCC(=O)NC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C16H17N3O4S
• Molecular Weight: 347.4 g/mol

Description

WAY-637940 is an active molecule with the molecular formula C₁₆H₁₇N₃O₄S and a molecular weight of 347.39 g/mol . It is primarily used in biochemical research and has shown significant potential in various scientific applications .

Preparation Methods

The synthesis of WAY-637940 involves multiple steps, including the formation of key intermediates and the final coupling reactions. The specific synthetic routes and reaction conditions are proprietary and not publicly disclosed. Industrial production methods typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

WAY-637940 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include hydrogen peroxide and potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

WAY-637940 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is used in biochemical assays to study enzyme activity and protein interactions.

Medicine: It has potential therapeutic applications and is being studied for its effects on various biological pathways.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of WAY-637940 involves its interaction with specific molecular targets and pathways. It binds to certain enzymes and proteins, modulating their activity and affecting various biochemical processes. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

WAY-637940 is unique in its structure and activity compared to other similar compounds. Some similar compounds include:

WAY-100635: A selective serotonin receptor antagonist.

WAY-120491: A potent inhibitor of certain enzymes.

WAY-181187: A compound with similar biochemical properties but different molecular targets.